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Compound of Interest

Compound Name: Bavtavirine

Cat. No.: B12384983

Disclaimer: This document provides essential safety and logistical information for handling
Bavtavirine, a potent non-nucleoside reverse transcriptase inhibitor (NNRTI) for research use
only.[1] As a specific Safety Data Sheet (SDS) with quantitative hazard data is not publicly
available, the following guidance is based on best practices for handling potent antiviral
compounds.[2][3] A risk assessment specific to the quantities and procedures used in your
laboratory should be completed before handling this compound.

Bavtavirine is a potent NNRTI used in HIV research.[1] Due to its pharmacological activity, it
should be handled with care to avoid occupational exposure. The following information
provides a framework for the safe handling, use, and disposal of Bavtavirine in a laboratory
setting.

Safety Data Summary

The table below summarizes the key safety and handling information for Bavtavirine, with
some data estimated based on potent pharmaceutical compounds.
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Parameter

Value

Source/Comment

Chemical Name

Bavtavirine

MedChemExpress

CAS Number 1956373-71-9 AbMole BioScience
Molecular Formula C26H20N6 AbMole BioScience
Molecular Weight 416.48 g/mol AbMole BioScience
Physical Form Solid powder GlpBio

Occupational Exposure Limit
(OEL)

Estimated: 1-10 pg/m3 (8-hr
TWA)

Based on similar potent

compounds.

Primary Hazard

Potent antiviral; potential

reproductive hazard.

General classification for
NNRTIs.

Routes of Exposure

Inhalation, skin contact, eye

contact, ingestion.

Standard for powdered

compounds.

Storage

Powder: -20°C for 3 years; In
solvent: -80°C for 6 months,
-20°C for 1 month.

AbMole BioScience

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure to Bavtavirine. The required

level of PPE will depend on the specific laboratory procedure and the quantity of compound

being handled.
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PPE Category

Item

Specifications and
Recommendations

Engineering Controls

Certified Class Il Biological
Safety Cabinet (BSC) or a
containment ventilated

enclosure (CVE).

Recommended for all
manipulations of powdered
Bavtavirine to control airborne

particles.

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR) with a hood

or full-facepiece.

Recommended for operations
with a high risk of aerosol
generation, such as weighing

and reconstituting the powder.

N95 or higher-rated disposable

respirator.

May be suitable for lower-risk
activities within a BSC, as
determined by a risk

assessment.

Hand Protection

Double gloving with nitrile

gloves.

The outer pair should be
changed immediately upon
contamination or at regular

intervals.

Body Protection

Disposable coveralls or a solid-
front gown with tight-fitting

cuffs.

To protect against skin contact.
Should not be worn outside of

the designated handling area.

Eye Protection

Chemical splash goggles or a

face shield.

To be worn in addition to the
protection provided by a BSC
or PAPR.

Foot Protection

Disposable shoe covers.

To be worn in the designated
handling area and removed

before exiting.

Experimental Protocols: Safe Handling and Disposal

Workflow
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A systematic approach is crucial for safely handling potent compounds like Bavtavirine. The

following step-by-step plan outlines the key phases of handling, from preparation to disposal.

Preparation and Weighing

Designated Area: All work with Bavtavirine powder should be conducted in a designated
area, such as a dedicated room or a cordoned-off section of the lab.

Engineering Controls: Perform all manipulations of the powder within a certified Class Il
Biological Safety Cabinet (BSC) or a containment ventilated enclosure (CVE).

Decontamination: Ensure that a decontamination solution (e.g., 10% bleach solution followed
by 70% ethanol) is readily available in the work area.

Waste Disposal Setup: Prepare labeled, sealed waste containers for all types of waste that
will be generated (solid, liquid, sharps).

PPE Donning: Put on all required PPE in the correct order in an anteroom or designated
clean area before entering the handling area.

Weighing: Use a dedicated analytical balance within the BSC. Use weighing paper or a
disposable container to prevent contamination of the balance.

Solution Preparation and Use

Solvent Handling: Add solvent to the Bavtavirine powder slowly and carefully to avoid
splashing.

Container Sealing: Cap the container securely before removing it from the BSC.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,
and appropriate hazard warnings.

Transport: When transporting solutions, use a secondary container to prevent spills.

Decontamination and Disposal
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Surface Decontamination: After each use, thoroughly decontaminate all surfaces and
equipment that may have come into contact with Bavtavirine.

PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Waste Segregation: Segregate waste into sharps, solid waste (contaminated PPE, weighing
paper, etc.), and liquid waste.

Solid Waste Disposal: All solid waste contaminated with Bavtavirine should be placed in a
sealed, labeled hazardous waste container for incineration.

Liquid Waste Disposal: Liquid waste containing Bavtavirine should be collected in a sealed,
labeled hazardous waste container. Consult your institution's environmental health and
safety (EHS) office for specific disposal procedures, which may include chemical treatment
or incineration.

Empty Containers: Empty Bavtavirine containers should be triple-rinsed with a suitable
solvent, and the rinsate collected as hazardous liquid waste. The rinsed container can then
be disposed of according to institutional guidelines.

Workflow for Safe Handling and Disposal of
Bavtavirine
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Safe Handling and Disposal of Bavtavirine

Preparation

1. Designate Work Area

2. Setup Engineering Controls (BSC/CVE)

3. Prepare Waste Containers

4. Don Appropriate PPE

5. Weigh Powder in BSC/CVE

6. Prepare Solution

7. Use in Experiment

Cleanup and Disposal

8. Decontaminate Surfaces & Equipment

9. Doff and Dispose of PPE

10. Segregate Waste (Solid, Liquid, Sharps)

11. Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Bavtavirine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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